1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride

• IUPAC Name: 1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C22H30N4O3S.ClH/c1-13-18(30-12-25-13)15-7-5-14(6-8-15)10-24-20(28)17-9-16(27)11-26(17)21(29)19(23)22(2,3)4;/h5-8,12,16-17,19,27H,9-11,23H2,1-4H3,(H,24,28);1H
• InChI Key: JYRTWGCWUBURGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)N)O.Cl
• Molecular Formula: C22H31ClN4O3S
• Molecular Weight: 467.0 g/mol

Description

The compound 1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide hydrochloride (hereafter referred to as the "target compound") is a pyrrolidine-based molecule with a 4-methylthiazol-5-ylphenylmethyl substituent. Its synthesis involves coupling (2S,4S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-pyrrolidine-2-carboxamide with activated intermediates under DMF/DIPEA conditions, followed by purification via reverse-phase HPLC (47% yield) . Key physicochemical properties include:

• Molecular formula: C₂₂H₃₁ClN₄O₄S
• Molecular weight: 483.02 g/mol
• Storage: Inert atmosphere, 2–8°C .
  The compound’s ¹H NMR and ¹³C NMR spectra confirm stereochemical integrity, with distinct signals for the hydroxy-pyrrolidine (δ ~4.5 ppm) and thiazole-methyl (δ ~2.5 ppm) groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride typically involves multi-step organic reactions. One common method includes the formation of the thiazole ring through the reaction of a substituted thioamide with a bromoacetyl derivative in the presence of a base . The pyrrolidine ring can be synthesized via a cyclization reaction involving an amino acid derivative . The final compound is obtained by coupling the thiazole and pyrrolidine intermediates under specific conditions, followed by purification and conversion to the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones under specific conditions.

Reduction: The carbonyl groups in the compound can be reduced to alcohols using reducing agents like sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used as oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Halogenated reagents and bases like sodium hydride (NaH) are often used for substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives of the original compound .

Scientific Research Applications

1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial, antiviral, and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride involves its interaction with specific molecular targets. The thiazole ring can bind to enzyme active sites, inhibiting their activity . The compound may also interact with cellular receptors, modulating signal transduction pathways . These interactions can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Pyrrolidine Derivatives

Example 30 () :

(2S,4R)-1-((S)-2-benzamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide

• Key difference: Replacement of the amino group with a benzamido moiety.

Example 31 () :

(2S,4R)-4-hydroxy-1-((2S,3S)-3-methyl-2-(1-oxoisoindolin-2-yl)pentanoyl)-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide

• Key difference: A complex isoindolinyl-pentanoyl acyl chain replaces the simpler 2-amino-3,3-dimethylbutanoyl group.
• Impact : Increased steric hindrance and rigidity could modulate proteolytic stability or receptor selectivity .

Thiazole-Containing Analogs

2-[[(3-Methylisoxazol-5-yl)methyl]thio]benzoic Acid () :

• Key difference : Thiazole replaced with isoxazole, and a benzoic acid group is present.
• Impact : Isoxazole’s reduced basicity compared to thiazole may alter electronic properties, affecting interactions with metal ions or hydrogen bonding .

N-(1,3-Benzoxazol-6-yl)-N'-phenylurea () :

• Key difference : Benzoxazole core instead of thiazole.
• Impact : Oxygen in benzoxazole may reduce π-stacking efficiency compared to sulfur-containing thiazole, influencing target affinity .

Research Implications and Limitations

• Structural Insights : The target compound’s pyrrolidine-thiazole scaffold aligns with motifs seen in kinase inhibitors (e.g., ), though direct biological data are unavailable .
• Knowledge Gaps: Limited comparative data on pharmacokinetics (e.g., LogP, plasma stability) and target binding affinities hinder functional comparisons.
• Safety: The target compound’s H302/H315/H319 hazards necessitate careful handling compared to non-ionic analogs .

Biological Activity

The compound 1-(2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide; hydrochloride , also known as (2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide hydrochloride, is a synthetic molecule with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Physical Properties

Property	Value
Molecular Formula	C22H30N4O3S.Cl
Melting Point	Not specified
Solubility	Soluble in water
Toxicity	Irritant

Research indicates that this compound may function as a protein degrader , specifically targeting proteins involved in various disease processes. Its mechanism likely involves modulation of the NLRP3 inflammasome , which plays a critical role in inflammatory responses .

Pharmacological Effects

• Antiviral Activity : Studies have shown that compounds similar to this one exhibit significant antiviral properties against various viruses, including Hepatitis C virus (HCV). For instance, derivatives with thiazole moieties have been reported to inhibit viral RNA polymerase activity effectively .
• Anti-inflammatory Effects : The compound's ability to modulate the NLRP3 inflammasome suggests potential in treating conditions characterized by excessive inflammation, such as Alzheimer's and Parkinson's diseases .
• Cell Viability : In vitro studies have demonstrated that the compound exhibits low cytotoxicity while maintaining efficacy against targeted pathways, which is crucial for therapeutic applications .

Case Study 1: Antiviral Efficacy

In a study examining the antiviral efficacy of thiazole-based compounds, derivatives similar to this compound were tested against HCV NS5B polymerase. The most effective compounds showed IC50 values around 32 μM , indicating potent antiviral activity .

Case Study 2: Neuroinflammation

Another study focused on the role of NLRP3 inflammasome activation in neurodegenerative diseases. The compound was shown to inhibit NLRP3 activation in cellular models, suggesting its potential utility in neuroinflammatory disorders .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer : Employ controlled reaction conditions (e.g., inert atmosphere, temperature gradients) and purification techniques such as recrystallization in polar/non-polar solvent mixtures (e.g., ethanol/water). Adjust stoichiometric ratios of intermediates like the 4-methylthiazol-5-yl phenylmethyl group to minimize byproducts. Monitor reactions via HPLC for real-time purity assessment .

Q. What spectroscopic and crystallographic techniques are critical for confirming the compound’s stereochemistry and structural integrity?

• Methodological Answer : Use single-crystal X-ray diffraction to resolve stereochemistry (e.g., pyrrolidine ring conformation) and validate spatial arrangements . Complement with 2D NMR (e.g., NOESY for spatial proximity of the 3,3-dimethylbutanoyl group) and high-resolution mass spectrometry (HRMS) for molecular weight confirmation .

Q. How can solubility challenges in aqueous buffers be addressed during in vitro assays?

• Methodological Answer : Optimize formulation using co-solvents (e.g., DMSO/PBS mixtures) or prepare hydrochloride salt derivatives to enhance hydrophilicity. Characterize solubility via dynamic light scattering (DLS) and validate stability using UV-Vis spectroscopy .

Advanced Research Questions

Q. What strategies are recommended for elucidating the compound’s mechanism of action in protein-targeted degradation (e.g., PROTAC design)?

• Methodological Answer :

• Step 1 : Perform computational docking (e.g., AutoDock Vina) to identify binding interfaces between the 4-methylthiazol-5-yl moiety and E3 ubiquitin ligases (e.g., VHL or CRBN).
• Step 2 : Synthesize analogs with variable linker lengths (e.g., alkyl vs. PEG-based) and assess ternary complex formation via surface plasmon resonance (SPR).
• Step 3 : Validate degradation efficiency in cell lines using Western blotting for target protein levels (e.g., BRD4, ERα) .

Q. How should researchers resolve contradictory data in SAR studies involving the hydroxy-pyrrolidine carboxamide group?

• Methodological Answer :

• Step 1 : Compare crystallographic data (e.g., hydrogen-bonding patterns) of active vs. inactive analogs to identify critical interactions.
• Step 2 : Use isothermal titration calorimetry (ITC) to quantify binding affinities and correlate with functional assays (e.g., IC50 values).
• Step 3 : Apply multivariate statistical models (e.g., PCA) to distinguish steric vs. electronic effects of substituents .

Q. What in vivo pharmacokinetic (PK) parameters should be prioritized for preclinical evaluation?

• Methodological Answer :

• Step 1 : Conduct bioavailability studies in rodent models using LC-MS/MS to measure plasma concentrations of the hydrochloride salt.
• Step 2 : Assess metabolic stability via liver microsome assays, focusing on cytochrome P450 interactions (e.g., CYP3A4).
• Step 3 : Evaluate blood-brain barrier penetration using in situ perfusion models if CNS activity is hypothesized .

Data Contradiction Analysis

Q. How can researchers address discrepancies in reported biological activity across different cell lines?

• Methodological Answer :

• Step 1 : Standardize assay conditions (e.g., cell passage number, serum concentration) to minimize variability.
• Step 2 : Validate target engagement using CRISPR/Cas9 knockout models to confirm on-target effects.
• Step 3 : Cross-reference transcriptomic data (RNA-seq) to identify compensatory pathways in resistant cell lines .

Key Methodological Tools

• Synthesis & Purification : Recrystallization, HPLC , controlled copolymerization .
• Characterization : X-ray crystallography , 2D NMR , HRMS.
• Biological Evaluation : SPR, Western blotting, LC-MS/MS .